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Compound of Interest

Compound Name: ABTS diammonium salt

Cat. No.: B7809020 Get Quote

Technical Support Center: ABTS Assay
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

successfully performing the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS)

antioxidant assay. The primary focus is on the critical step of adjusting the ABTS radical cation

(ABTS•+) absorbance to the target value of 0.70 ± 0.02 at 734 nm.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered during the ABTS assay, particularly

concerning the adjustment of the radical's absorbance.

Q1: My initial ABTS radical solution has an absorbance much higher than 0.7. What should I

do?

A1: This is the expected outcome after the initial incubation of ABTS with potassium persulfate.

The resulting dark blue-green solution is a concentrated stock of the ABTS•+ radical. To

achieve the desired working solution absorbance of 0.70 ± 0.02, you must dilute this stock

solution with an appropriate solvent, such as ethanol or a phosphate buffer.[1] The exact

dilution factor will vary depending on the initial concentration of the radical cation. Start with a

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7809020?utm_src=pdf-interest
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Preparation_of_ABTS_Working_Solution_in_Antioxidant_Assays.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7809020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


small volume of the stock solution and gradually add the solvent, monitoring the absorbance at

734 nm until the target value is reached.

Q2: My ABTS radical solution's absorbance is too low, below 0.68. How can I correct this?

A2: If the absorbance of your working solution is below the target range, you have likely over-

diluted the stock solution. To correct this, you can add a small amount of the concentrated

ABTS•+ stock solution to your working solution. Add the stock solution incrementally and mix

well after each addition, checking the absorbance at 734 nm until it falls within the 0.70 ± 0.02

range.

Q3: The absorbance of my ABTS working solution is unstable and decreases over time. What

could be the cause?

A3: The instability of the ABTS•+ working solution can be attributed to several factors:

pH of the Dilution Solvent: The ABTS radical is most stable in an acidic environment (pH 4.0-

5.0). At neutral or alkaline pH, the radical is less stable and can spontaneously decay,

leading to a decrease in absorbance.[2] If you are using a buffer like PBS at pH 7.4, some

decay is expected.[2][3]

Exposure to Light: The ABTS radical is light-sensitive.[3][4] It is crucial to prepare and store

the solution in the dark to prevent its degradation.

Contamination: Contamination of your reagents or glassware with antioxidant compounds

can lead to a reduction of the ABTS•+ and a subsequent decrease in absorbance.

Q4: Can I use water to dilute the ABTS radical stock solution?

A4: While the ABTS radical is soluble in aqueous solutions, using ethanol or a buffered solution

for dilution is generally recommended.[1] The choice of solvent can influence the stability of the

radical and the reaction kinetics with certain antioxidants.[5] For consistency, it is important to

use the same solvent for diluting the ABTS•+ solution and for dissolving your samples and

standards.

Q5: How long is the prepared ABTS radical working solution stable?
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A5: The stability of the ABTS•+ working solution can be debatable.[6] When stored in the dark,

the pre-formed radical is reported to be stable for over two days.[6] However, for optimal

results, it is best to use a freshly prepared and properly diluted working solution for each

experiment.[6] If you observe a significant drop in the absorbance of your blank during an

experiment, it is advisable to prepare a fresh working solution.

Experimental Protocols
Preparation of ABTS Radical Cation (ABTS•+) Stock
Solution
This protocol outlines the steps for generating the concentrated ABTS•+ stock solution.

Reagent Preparation:

Prepare a 7 mM ABTS solution by dissolving ABTS diammonium salt in deionized water.

Prepare a 2.45 mM potassium persulfate solution by dissolving potassium persulfate in

deionized water.

Generation of ABTS•+:

Mix the 7 mM ABTS solution and the 2.45 mM potassium persulfate solution in a 1:1

volume ratio.

Allow the mixture to stand in the dark at room temperature for 12-16 hours. This incubation

period is essential for the complete formation of the ABTS•+ radical, which will be visible

as a dark blue-green solution.[3]

Preparation of ABTS•+ Working Solution (Adjusting
Absorbance to 0.7)
This protocol describes the dilution of the stock solution to obtain the working solution with the

correct absorbance.

Dilution of Stock Solution:

After the 12-16 hour incubation, take a small volume of the ABTS•+ stock solution.
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Dilute the stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline,

pH 7.4). The dilution ratio can be in the range of 1:50 to 1:100, but this should be

determined empirically.

Absorbance Measurement:

Using a spectrophotometer, measure the absorbance of the diluted solution at 734 nm.

Adjustment to Target Absorbance:

If the absorbance is higher than 0.72, add more solvent to the solution.

If the absorbance is lower than 0.68, add a small volume of the concentrated ABTS•+

stock solution.

Repeat the dilution/addition and measurement steps until the absorbance is stable at 0.70

± 0.02.

Data Presentation
The following table summarizes the key quantitative parameters for the preparation of the

ABTS•+ solutions.
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Parameter Value Notes

ABTS Stock Concentration 7 mM Prepared in deionized water.

Potassium Persulfate 2.45 mM Prepared in deionized water.

Incubation Time 12-16 hours

In the dark at room

temperature for complete

radical formation.[3]

Wavelength for Measurement 734 nm

The primary absorbance

maximum for the ABTS•+

radical cation.[7]

Target Absorbance 0.70 ± 0.02

The desired absorbance for

the ABTS•+ working solution

before adding antioxidant

samples.[1]

Visualizations
The following diagrams illustrate the troubleshooting workflow for adjusting the ABTS radical

absorbance and the overall experimental workflow.
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Troubleshooting workflow for adjusting ABTS radical absorbance.
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Overall experimental workflow for the ABTS assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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